Cas no 94279-09-1 (tert-Decanoic acid,2-hydroxy-3-[[(4-methylphenyl)sulfonyl]oxy]propyl ester (9CI))

• Product name: tert-Decanoic acid,2-hydroxy-3-[[(4-methylphenyl)sulfonyl]oxy]propyl ester (9CI)
• CAS No: 94279-09-1
• MF: C₂₀H₃₂O₆S
• Molecular Weight: 400.52948
• CID: 807175
• PubChem ID: 44148963

tert-Decanoic acid,2-hydroxy-3-[[(4-methylphenyl)sulfonyl]oxy]propyl ester (9CI) Properties

Names and Identifiers

• tert-Decanoic acid,2-hydroxy-3-[[(4-methylphenyl)sulfonyl]oxy]propyl ester (9CI)
• [2-hydroxy-3-(4-methylphenyl)sulfonyloxypropyl] 8-methylnonanoate
• 2-hydroxy-3-[[(4-methylphenyl)sulphonyl]oxy]propyl tert-decanoate
• 2-Hydroxy-3-[(4-methylbenzene-1-sulfonyl)oxy]propyl 8-methylnonanoate
• 2-Hydroxy-3-(((4-methylphenyl)sulphonyl)oxy)propyl tert-decanoate
• EINECS 304-754-4
• DTXSID40915745
• 94279-09-1

• Inchi： InChI=1S/C20H32O6S/c1-16(2)8-6-4-5-7-9-20(22)25-14-18(21)15-26-27(23,24)19-12-10-17(3)11-13-19/h10-13,16,18,21H,4-9,14-15H2,1-3H3
• InChIKey： ATLRTMUZLLTCJL-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OCC(COC(=O)CCCCCCC(C)C)O

Computed Properties

• 精确分子量: 400.192
• 同位素质量: 400.192
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 6
• 重原子数量: 27
• 可旋转化学键数量: 14
• 复杂度: 503
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 98.3A^2
• XLogP3: 4.6